Cas no 854446-73-4 (1-(4-Chlorophenyl)-4-oxocyclohexanecarboxylic acid)

1-(4-Chlorophenyl)-4-oxocyclohexanecarboxylic acid structure
854446-73-4 structure
Product Name:1-(4-Chlorophenyl)-4-oxocyclohexanecarboxylic acid
CAS No:854446-73-4
MF:C13H13ClO3
MW:252.693523168564
MDL:MFCD06410576
CID:859335
Update Time:2025-09-18

1-(4-Chlorophenyl)-4-oxocyclohexanecarboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(4-Chlorophenyl)-4-oxocyclohexanecarboxylic acid
    • 1-(4-chlorophenyl)-4-oxo-Cyclohexanecarboxylic acid
    • Cyclohexanecarboxylic acid, 1-(4-chlorophenyl)-4-oxo-
    • 1-(4-chlorophenyl)-4-methyl-1-penten-3-one
    • 1-(4-Chlorophenyl)-4-methylpent-1-en-3-one
    • 1-(4-Chlor-phenyl)-4-methyl-pent-1-en-3-on
    • 1-(4-Chlor-phenyl)-4-oxo-cyclohexancarbonsaeure
    • MDL： MFCD06410576
    • Inchi： 1S/C13H13ClO3/c14-10-3-1-9(2-4-10)13(12(16)17)7-5-11(15)6-8-13/h1-4H,5-8H2,(H,16,17)
    • InChI Key： FKYDNMYCXJKDIR-UHFFFAOYSA-N
    • SMILES： ClC1C=CC(=CC=1)C1(C(=O)O)CCC(CC1)=O

Computed Properties

  • Exact Mass: 252.05500
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2

Experimental Properties

  • PSA: 54.37000
  • LogP: 2.80550

1-(4-Chlorophenyl)-4-oxocyclohexanecarboxylic acid Customs Data

  • HS CODE：2918300090
  • Customs Data：

    China Customs Code:

    2918300090

    Overview:

    2918300090 Other aldehydes or ketones without other oxy carboxylic acids(Including anhydrides\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918300090 other carboxylic acids with aldehyde or ketone function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

1-(4-Chlorophenyl)-4-oxocyclohexanecarboxylic acid Pricemore >>

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